![molecular formula C14H14N2O2 B6368054 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% CAS No. 1261939-47-2](/img/structure/B6368054.png)
5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95%
Overview
Description
5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% (5-DACP-3-OH) is an organic compound with a wide range of applications in scientific research. It is a derivative of pyridine, a heterocyclic aromatic compound found in many biological molecules and natural products. 5-DACP-3-OH is highly soluble in water, making it an ideal compound for use in a variety of laboratory experiments.
Scientific Research Applications
5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has a wide range of applications in scientific research. It can be used as a reagent in the synthesis of other compounds, such as 5-chloro-3-hydroxypyridine and 5-methyl-3-hydroxypyridine. It can also be used as a catalyst in organic reactions, such as the synthesis of esters, amides, and other organic compounds. In addition, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has been used in the synthesis of pharmaceuticals, such as the antimalarial drug mefloquine.
Mechanism of Action
The mechanism of action of 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% is not fully understood. However, it is thought to act as an acid-base catalyst in organic reactions, as well as a nucleophile in the synthesis of other compounds. In addition, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has been shown to interact with certain enzymes and proteins, suggesting that it may play a role in biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% are not well understood. However, it has been shown to interact with certain enzymes and proteins, suggesting that it may play a role in biochemical and physiological processes. In addition, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has been shown to have antimalarial activity in laboratory studies, suggesting that it may be useful in the treatment of malaria in humans.
Advantages and Limitations for Lab Experiments
5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has several advantages for laboratory experiments. It is highly soluble in water, making it an ideal compound for use in a variety of laboratory experiments. In addition, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% is relatively inexpensive and easy to synthesize, making it an ideal compound for use in research. However, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has some limitations for laboratory experiments. It is not very stable in the presence of light or heat, and it can be toxic if ingested.
Future Directions
The potential applications of 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% are vast and varied. Future research could focus on its use as a reagent in the synthesis of other compounds, its potential as a catalyst in organic reactions, its biochemical and physiological effects, and its potential as an antimalarial drug. In addition, future research could focus on the development of more efficient and cost-effective methods for synthesizing 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95%. Finally, further research could focus on the potential applications of 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% in other fields, such as agriculture and medicine.
Synthesis Methods
5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% can be synthesized through a number of methods, including the reaction of 3-hydroxy-5-methylpyridine with dimethylaminocarbonyl chloride. This reaction is carried out in a two-step process: first, the 3-hydroxy-5-methylpyridine is reacted with dimethylaminocarbonyl chloride in the presence of an acid catalyst to form the intermediate compound 5-methyl-3-dimethylaminocarbonylphenylpyridine. This intermediate is then reacted with sodium hydroxide to form 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxypyridine, 95%.
properties
IUPAC Name |
3-(5-hydroxypyridin-3-yl)-N,N-dimethylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-16(2)14(18)11-5-3-4-10(6-11)12-7-13(17)9-15-8-12/h3-9,17H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPQVGMMQGYNQDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=CC(=C1)C2=CC(=CN=C2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80683052 |
Source
|
| Record name | 3-(5-Hydroxypyridin-3-yl)-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80683052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-hydroxypyridin-3-yl)-N,N-dimethylbenzamide | |
CAS RN |
1261939-47-2 |
Source
|
| Record name | Benzamide, 3-(5-hydroxy-3-pyridinyl)-N,N-dimethyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261939-47-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(5-Hydroxypyridin-3-yl)-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80683052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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